9-methoxy-4-oxo-3H-benzothieno[3,2-d]pyrimidine

• Molecular Formula: C11H8N2O2S
• Molecular Weight: 232.26 g/mol
• IUPAC Name: 9-methoxy-3H-[1]benzothiolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C11H8N2O2S/c1-15-6-3-2-4-7-8(6)9-10(16-7)11(14)13-5-12-9/h2-5H,1H3,(H,12,13,14)
• InChI Key: BNPXRHHAFFQEDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC3=C2N=CNC3=O

Description

9-methoxy-4-oxo-3H-benzothieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C11H8N2O2S and its molecular weight is 232.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-amino-4-methoxybenzothiophene-2-carboxylate (202 mg, 0.85 mmol) and formamide (2 mL) is heated at 135 C. for 1 hr and the temperature is raised to 190 C. After 8 hr the reaction is cooled to r.t. Upon-cooling, black solid forms and is collected by filtration. The precipitate is air dried to give 9-methoxy-4-oxo-3H-benzothieno[3,2-d]pyrimidine (45 mg, 22.5%). 1H NMR (DMSO) δ12.0 (1H, brs), 8.31 (1H, s)7.70-7.55 (2H, m), 7.10 (1H, d, J=7.7 Hz), 3.97 (3H, s).